N'-[2-(benzenesulfonyl)-2-(furan-2-yl)ethyl]-N-butylethanediamide

• IUPAC Name: N'-[2-(benzenesulfonyl)-2-(furan-2-yl)ethyl]-N-butyloxamide
• InChI: InChI=1S/C18H22N2O5S/c1-2-3-11-19-17(21)18(22)20-13-16(15-10-7-12-25-15)26(23,24)14-8-5-4-6-9-14/h4-10,12,16H,2-3,11,13H2,1H3,(H,19,21)(H,20,22)
• InChI Key: AJPDVVLSDLQOCD-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C(=O)NCC(C1=CC=CO1)S(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C18H22N2O5S
• Molecular Weight: 378.4 g/mol

Description

“N’-[2-(benzenesulfonyl)-2-(furan-2-yl)ethyl]-N-butylethanediamide” is a complex organic compound. It likely contains a benzene ring (from the “benzenesulfonyl” part), a furan ring (from the “furan-2-yl” part), and an amide group (from the “ethanediamide” part).

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through condensation reactions of primary amines with carbonyl compounds. The reaction between substituted benzoic acid and thionyl chloride can yield corresponding acid chlorides, which on reaction with hydrazine can afford the corresponding hydrazides.

Molecular Structure Analysis

The molecular structure of this compound is likely complex due to the presence of multiple functional groups. The compound may contain a benzene ring, a furan ring, and an amide group. The ligand upon reaction with metal ions could yield complexes with a stoichiometric ratio.

Chemical Reactions Analysis

The compound may undergo various chemical reactions, particularly electrophilic substitution reactions, due to the presence of the aromatic benzene and furan rings.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the biological activity of similar compounds, it could be of interest in the development of new pharmaceuticals or other chemical products.